3,5-Dichloro-4'-isopropylbiphenyl

• CAS No.: 74338-50-4
• Molecular Formula: C15H14Cl2
• Molecular Weight: 265.2 g/mol
• IUPAC Name: 1,3-dichloro-5-(4-propan-2-ylphenyl)benzene
• InChI: InChI=1S/C15H14Cl2/c1-10(2)11-3-5-12(6-4-11)13-7-14(16)9-15(17)8-13/h3-10H,1-2H3
• InChI Key: AXXUAYWMQQEWQC-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=CC(=C2)Cl)Cl
• Synonyms: 3,5-dichloro-4'-isopropylbiphenyl

Description

3,5-Dichloro-4'-isopropylbiphenyl is a chlorinated biphenyl derivative featuring two chlorine atoms at the 3 and 5 positions of one benzene ring and an isopropyl group at the 4' position of the adjacent ring. Chlorinated biphenyls are often utilized in organic synthesis, agrochemicals, and materials science due to their stability and reactivity .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 3,5-Dichloro-4'-isopropylbiphenyl with IPBP, DIPBP, and other related compounds:

Property	3,5-Dichloro-4'-isopropylbiphenyl (Estimated)	Isopropylbiphenyl (IPBP)	Diisopropylbiphenyl (DIPBP)	3,5-Difluoro-4'-isopropylbenzophenone
Molecular Formula	C₁₅H₁₃Cl₂	C₁₂H₁₂	C₁₈H₂₂	C₁₆H₁₄F₂O
Molecular Weight (g/mol)	~267 (estimated)	196	238	260.28
Log P (Octanol-Water)	~6.9 (estimated)	5.34	6.64	Not reported
Key Substituents	3,5-Cl; 4'-isopropyl	4'-isopropyl	4',4''-diisopropyl	3,5-F; 4'-isopropyl; ketone group
Applications	Synthetic intermediates, agrochemicals	Commercial mixtures	Commercial mixtures	Photochemical applications

Notes:

• Molecular Weight : The target compound’s weight is estimated by adding the mass of two chlorine atoms (~70.9 g/mol) to IPBP’s molecular weight (196 g/mol).
• Log P : Chlorine’s hydrophobicity increases log P compared to IPBP. Each Cl atom contributes ~0.8 to log P, leading to an estimated value of ~6.8. DIPBP’s higher log P (6.64) stems from its two isopropyl groups, which are more hydrophobic than chlorine .
• 3,5-Difluoro-4'-isopropylbenzophenone: This benzophenone derivative differs significantly due to its ketone group and fluorine substituents, which enhance UV reactivity for applications like photoinitiators .

Substituent Effects on Reactivity and Stability

• Chlorine vs. However, the isopropyl group provides steric bulk, which may slow down certain reactions .
• Comparison with DIPBP : DIPBP’s dual isopropyl groups make it more lipophilic than the target compound but less reactive toward electron-deficient reagents. The absence of halogens in DIPBP limits its utility in reactions requiring leaving groups (e.g., Suzuki couplings) .
• Fluorine vs. Chlorine : The difluoro analog () has lower log P (~2.84 for fluorobenzene vs. ~2.13 for benzene), but its ketone group introduces hydrogen-bonding capacity, altering solubility and photostability .